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Compound of Interest

Compound Name: Nitrosonium tetrafluoroborate

Cat. No.: B079821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Nitrosyl tetrafluoroborate, with the chemical formula NOBF₄, is a versatile and powerful reagent

in synthetic chemistry and a valuable tool in the study of biological signaling pathways. This

document provides a comprehensive overview of its chemical properties, experimental

applications, and its relevance in the context of nitric oxide signaling.

Physicochemical Properties of Nitrosyl
Tetrafluoroborate
Nitrosyl tetrafluoroborate is a colorless crystalline solid.[1] It is composed of a nitrosonium

cation ([NO]⁺) and a tetrafluoroborate anion ([BF₄]⁻).[1] A summary of its key quantitative data

is presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b079821?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC2953275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2953275/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 14635-75-7 [1][2][3][4]

Molecular Weight 116.81 g/mol [1][2][3][4][5]

Molecular Formula NOBF₄ [2][4]

Appearance Colorless crystalline solid [1]

Density 2.185 g/cm³ [1]

Melting Point 250 °C (sublimes) [1]

Solubility Decomposes in water [1]

Experimental Protocols and Applications
Nitrosyl tetrafluoroborate is a potent nitrosating and diazotizing agent, as well as a mild oxidant,

finding broad utility in organic synthesis.[1][6]

Preparation of Nitrosyl Tetrafluoroborate
A common laboratory-scale synthesis of nitrosyl tetrafluoroborate involves the reaction of

anhydrous hydrogen fluoride, boron trifluoride, and nitrogen dioxide in a suitable solvent like

nitromethane.[7]

Experimental Protocol:

A polyethylene reactor equipped for stirring and with a gas inlet and outlet is charged with

dry nitromethane.

The reactor is cooled to -20°C with continuous stirring under a slow stream of dry nitrogen.

Anhydrous hydrogen fluoride, boron trifluoride, and nitrogen dioxide are added sequentially

and slowly, maintaining the temperature below 0°C.

The precipitation of white NOBF₄ occurs during the addition of nitrogen dioxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2953275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3345084/
https://pubs.acs.org/doi/10.1021/cr5001805
https://www.researchgate.net/publication/375699574_Silver-catalyzed_nitrosation_and_nitration_of_aromatic_amides_using_NOBF4
https://pmc.ncbi.nlm.nih.gov/articles/PMC2953275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3345084/
https://pubs.acs.org/doi/10.1021/cr5001805
https://www.researchgate.net/publication/375699574_Silver-catalyzed_nitrosation_and_nitration_of_aromatic_amides_using_NOBF4
https://pubs.rsc.org/en/content/articlelanding/2023/ob/d3ob01729j
https://pmc.ncbi.nlm.nih.gov/articles/PMC3345084/
https://www.researchgate.net/publication/375699574_Silver-catalyzed_nitrosation_and_nitration_of_aromatic_amides_using_NOBF4
https://pmc.ncbi.nlm.nih.gov/articles/PMC2953275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2953275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2953275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2953275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2953275/
https://www.mdpi.com/2073-4344/11/7/830
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-111179
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The precipitate is collected by filtration in a dry box, washed with nitromethane and carbon

tetrachloride, and dried in a vacuum desiccator.[7]

Application in Diazotization Reactions
NOBF₄ is highly effective for the diazotization of primary aromatic amines to form diazonium

tetrafluoroborate salts. These salts are important intermediates, for instance, in the Balz-

Schiemann reaction for the synthesis of aryl fluorides.[1][8]

Experimental Protocol for the Preparation of 4-Cyanobenzenediazonium Tetrafluoroborate:

Dissolve 1.1 equivalents of NOBF₄ in dry acetonitrile under a nitrogen atmosphere with

stirring.

Cool the mixture to -40°C.

Add 1 equivalent of 4-aminobenzonitrile and stir for 30 minutes at -40°C.

Continue stirring for another hour at room temperature.

Precipitate the product by pouring the solution into cold diethyl ether.

Collect the precipitate using a Büchner funnel and store it under nitrogen.[9]

Application in Nitrosation Reactions
NOBF₄ serves as an excellent reagent for the ipso-nitrosation of organotrifluoroborates,

providing a mild and selective method to produce nitroso compounds.[2]

General Experimental Protocol for Nitrosation of Potassium Aryltrifluoroborates:

To a solution of potassium organotrifluoroborate (1 mmol) in acetonitrile (3 mL), add NOBF₄

(1.03 equivalents) in one portion.

Stir the reaction, open to the air, at room temperature until the mixture becomes

homogeneous.

Upon completion, add water and dichloromethane for extraction.
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Separate the organic layer, and extract the aqueous layer with dichloromethane.

Combine the organic layers, dry over sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude nitroso product.[2]

Relevance in Nitric Oxide Signaling
The nitrosonium cation (NO⁺) is a redox-related form of nitric oxide (NO), a critical signaling

molecule in numerous physiological and pathophysiological processes.[10] NO is known to

mediate a wide range of functions, including vasodilation, neurotransmission, and immune

responses.[11][12][13] The primary signaling pathway for NO involves the activation of soluble

guanylate cyclase (sGC), leading to the production of cyclic guanosine monophosphate

(cGMP).[12]

The NO/cGMP Signaling Pathway
The canonical nitric oxide signaling pathway is a fundamental mechanism in cellular

communication.
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Caption: The Nitric Oxide (NO) Signaling Pathway.

This pathway is a key target for drug development in areas such as hypertension and other

cardiovascular diseases.[12] The ability of compounds like NOBF₄ to act as a source of the NO
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moiety makes them valuable tools for researchers studying these signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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